Cas no 23043-63-2 (2,7-Acridinediamine)
2,7-Acridinediamine structure
Product Name:2,7-Acridinediamine
CAS No:23043-63-2
MF:C13H11N3
MW:209.246542215347
CID:260184
PubChem ID:31625
Update Time:2025-04-19
2,7-Acridinediamine Chemical and Physical Properties
Names and Identifiers
-
- 2,7-Acridinediamine
- acridine-2,7-diamine
- 2,7-Acridinediamine (9CI)
- BRN 0165065
- CHEMBL357856
- DTXSID40177604
- SCHEMBL1230212
- 2,7-Diaminoacridine
- 3,7-Diaminoacridine (European)
- ACRIDINE, 2,7-DIAMINO-
- 23043-63-2
-
- Inchi: 1S/C13H11N3/c14-10-1-3-12-8(6-10)5-9-7-11(15)2-4-13(9)16-12/h1-7H,14-15H2
- InChI Key: OYZJQXIQTJRRCG-UHFFFAOYSA-N
- SMILES: N1C2C=CC(=CC=2C=C2C=C(C=CC=12)N)N
Computed Properties
- Exact Mass: 209.09543
- Monoisotopic Mass: 209.095297364g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 64.9Ų
Experimental Properties
- PSA: 64.93
2,7-Acridinediamine Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
23043-63-2 (2,7-Acridinediamine) Related Products
- 580-15-4(6-Aminoquinoline)
- 5192-03-0(1H-Indol-5-amine)
- 581-28-2(2-Aminoacridine)
- 611-34-7(quinolin-5-amine)
- 6377-12-4(9H-Carbazol-3-amine)
- 578-68-7(quinolin-4-amine)
- 580-19-8(7-Aminoquinoline)
- 65944-23-2(9-Aminoacridine Hemihydrate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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